Cas no 2228232-42-4 (2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid)

2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid structure
2228232-42-4 structure
Product Name:2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
CAS No:2228232-42-4
MF:C10H12N2O2
MW:192.214482307434
CID:5777995
PubChem ID:165833621
Update Time:2023-11-15

2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2228232-42-4
    • EN300-1756505
    • 2,2-dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
    • 2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid
    • Inchi: 1S/C10H12N2O2/c1-9(2)5-10(9,8(13)14)7-3-11-6-12-4-7/h3-4,6H,5H2,1-2H3,(H,13,14)
    • InChI Key: ILECVXYNCSMQHN-UHFFFAOYSA-N
    • SMILES: OC(C1(C2=CN=CN=C2)CC1(C)C)=O

Computed Properties

  • Exact Mass: 192.089877630g/mol
  • Monoisotopic Mass: 192.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.1Ų

2,2-Dimethyl-1-(pyrimidin-5-yl)cyclopropane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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